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Compound of Interest

Compound Name: Utatrectinib

Cat. No.: B1666234

For researchers, scientists, and drug development professionals, ensuring the safe handling
and proper disposal of investigational compounds like Utatrectinib is paramount to maintaining
a safe laboratory environment and preventing environmental contamination. This guide
provides a comprehensive overview of the necessary procedures, drawing from safety data for
closely related compounds and general best practices for laboratory chemical disposal.

Utatrectinib Hazard Profile

While a specific Safety Data Sheet (SDS) for Utatrectinib is not readily available, data from
analogous compounds like Entrectinib and Repotrectinib provide critical safety information.
Utatrectinib is known to be a potent inhibitor of pan-TRK, ROS1, and ALK, and as such,
should be handled with care. The following table summarizes the key hazards identified for
similar compounds, which should be considered applicable to Utatrectinib.
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Hazard Category Description Precautionary Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth.[2]

Acute Toxicity (Oral) Harmful if swallowed.[1][2]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of soap and

Skin Corrosion/Irritation Causes skin irritation.[1]

water.[1]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.

) o P305 + P351 + P338: IF IN
) o Causes serious eye irritation. ) ) )
Serious Eye Damage/Irritation EYES: Rinse cautiously with

[1] .
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
May cause allergy or asthma ay.[1] P304 + P340: IF
Respiratory Sensitization symptoms or breathing INHALED: Remove victim to
difficulties if inhaled.[3] fresh air and keep at rest in a
position comfortable for
breathing.[1]

Aduatic Toxicit Very toxic to aquatic life with P273: Avoid release to the
uatic Toxici
d Y long lasting effects.[2] environment.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-103022/Repotrectinib-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC8300.html
https://dcchemicals.com/msds/MSDS_DC8300.html
https://file.medchemexpress.com/batch_PDF/HY-103022/Repotrectinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103022/Repotrectinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103022/Repotrectinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103022/Repotrectinib-SDS-MedChemExpress.pdf
https://www.medkoo.com/uploads/product/Entrectinib/safety/SDS-Entrectinib.pdf
https://file.medchemexpress.com/batch_PDF/HY-103022/Repotrectinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103022/Repotrectinib-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC8300.html
https://dcchemicals.com/msds/MSDS_DC8300.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocols: Safe Handling and Disposal

Adherence to strict protocols is essential when working with and disposing of Utatrectinib. The
following step-by-step procedures are designed to minimize exposure and ensure proper
disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
Utatrectinib. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn.[3]
Eye Protection: Safety glasses with side shields or goggles are mandatory.[1]
Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator
should be used in a well-ventilated area or a chemical fume hood.[3]

Disposal of Unused Utatrectinib (Solid Waste):

Segregation: Unused or expired solid Utatrectinib should be segregated from other
laboratory waste.

Containerization: Place the solid waste in a clearly labeled, sealed container. The label
should include the chemical name ("Utatrectinib™) and appropriate hazard symbols.

Waste Stream: Dispose of the container in the designated hazardous chemical waste stream
for your institution. This is typically a dedicated container for solid chemical waste that will be
collected by your institution's environmental health and safety (EHS) department for
incineration.[4]

Disposal of Contaminated Labware (Sharps and Non-Sharps):

» Sharps: Needles, syringes, and other contaminated sharps should be placed in a designated
sharps container.

» Non-Sharps: Contaminated labware such as pipette tips, tubes, and gloves should be
collected in a dedicated biohazard or chemical waste bag.[5]
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o Decontamination: Whenever possible, surfaces and equipment should be decontaminated. A
common procedure involves scrubbing with alcohol.[1]

» Final Disposal: Both sharps and non-sharp contaminated waste should be disposed of
through your institution's hazardous waste program.

Disposal of Solutions Containing Utatrectinib (Liquid Waste):

o Collection: Collect all liquid waste containing Utatrectinib in a dedicated, leak-proof, and
clearly labeled container.

e Labeling: The container must be labeled with "Hazardous Waste," the chemical name
("Utatrectinib™), and the approximate concentration.

o Storage: Store the liquid waste container in a secondary containment bin in a well-ventilated
area, away from incompatible materials.[2]

» Disposal: Arrange for pickup and disposal by your institution's EHS department. Do not pour
solutions containing Utatrectinib down the drain, as it is toxic to aquatic life.[2]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Utatrectinib and related materials.
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Caption: Utatrectinib Waste Disposal Workflow.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these steps:

o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For spills, try to prevent further leakage or spillage.[1] Absorb liquid spills with
an inert material such as diatomite or universal binders.[1]
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» Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[1]

e Personal Exposure:

o

Skin Contact: Wash the affected area with plenty of soap and water.[1]

[¢]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present.[1]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[1]

[¢]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1]
» Seek Medical Attention: In all cases of exposure, seek prompt medical attention.

By adhering to these guidelines, laboratory professionals can safely manage Utatrectinib,
minimizing risks to themselves and the environment. Always consult your institution's specific
safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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